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Compound of Interest

Compound Name: Morin

Cat. No.: B3182404 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for the proper handling and disposal of Morin in a laboratory setting. Adherence to these

procedures is essential for ensuring personnel safety and maintaining a secure research

environment.

Personal Protective Equipment (PPE) Protocol
When handling Morin, a comprehensive PPE strategy is non-negotiable. The following table

outlines the minimum required PPE. All personnel must be trained in the proper use, removal,

and disposal of this equipment.[1]
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Body Part
Personal Protective

Equipment (PPE)
Specifications and Rationale

Eyes/Face

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be appropriate in some

workplaces.[2]

Morin can cause serious eye

irritation.[3][4] Standard

laboratory glasses are

insufficient. Goggles provide a

seal around the eyes, and a

face shield offers an additional

layer of protection against

splashes.

Hands
Compatible chemical-resistant

gloves (e.g., nitrile).

Prevents skin contact, as

Morin is a skin irritant.[3][4]

Gloves must be inspected for

integrity before each use and

changed immediately if

contaminated.

Respiratory NIOSH-approved respirator.

To be used when there is a risk

of inhaling dust or aerosols,

especially when handling the

powder outside of a fume

hood.[3] Morin may cause

respiratory irritation.[2][4]

Body Laboratory coat.
Protects personal clothing from

contamination.

Operational Plan: From Receipt to Disposal
A systematic approach to handling Morin minimizes the risk of exposure and contamination.

The following step-by-step guide details the operational workflow.

Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.
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Label: Ensure the container is clearly labeled with the chemical name, hazard warnings, and

date of receipt.

Store: Store Morin in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Keep it away from incompatible substances such as strong oxidizing agents, acids, and

bases.[5]

Handling and Use
Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[2]

Ventilation: All handling of solid Morin that may generate dust should be performed in a

certified chemical fume hood to maintain low airborne concentrations.[2]

Weighing: When weighing, use a balance inside the fume hood or in a designated weighing

enclosure.

Dissolving: When preparing solutions, add Morin slowly to the solvent to avoid splashing.

Morin is soluble in methanol, alcohol, and aqueous alkaline solutions, and slightly soluble in

ether and acetic acid.[6]

Transfers: Use appropriate tools (e.g., spatulas, pipettes) to transfer Morin. Avoid creating

dust.

Hygiene: Wash hands thoroughly with soap and water after handling Morin, even if gloves

were worn.[2] Do not eat, drink, or smoke in areas where Morin is handled.[2]

Spill Management
Evacuate: In case of a spill, evacuate non-essential personnel from the area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further spread of the spill.

Clean-up: For solid spills, carefully sweep or vacuum the material, avoiding dust generation,

and place it into a suitable, labeled container for disposal.[2] For liquid spills, absorb with an
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inert material and place in a disposal container.[2]

Decontaminate: Clean the spill area thoroughly.

Report: Report the spill to the appropriate safety personnel.

Disposal Plan
Proper disposal of Morin and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation
Solid Waste: Unused or expired Morin powder, and any materials heavily contaminated with

solid Morin (e.g., weighing papers, contaminated gloves).

Liquid Waste: Solutions containing Morin.

Sharps Waste: Contaminated needles, syringes, or other sharp objects.

Disposal Procedures
Solid Waste:

Collect in a designated, leak-proof, and clearly labeled hazardous waste container.

Do not mix with other chemical waste unless compatible.

Liquid Waste:

Collect in a designated, compatible, and sealed hazardous waste container.

The container must be clearly labeled with "Hazardous Waste" and the chemical name.

Contaminated Materials:

Lightly contaminated items such as gloves and paper towels should be placed in a

designated hazardous waste bag within a labeled container.
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Final Disposal:

All Morin waste must be disposed of through a licensed professional hazardous waste

disposal service.[7] Do not dispose of Morin down the drain or in the regular trash.[8]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for pickup and disposal.[9]

Quantitative Data Summary
The following table provides key quantitative data for Morin for quick reference.

Property Value Source

Molecular Formula C₁₅H₁₀O₇ [2]

Molecular Weight 302.24 g/mol [2]

Melting Point 299-300 °C (decomposes) [10]

Appearance Yellow solid powder [11]

Solubility in Water 250 mg/L at 20 °C [11]

Safety Workflow Diagram
The following diagram illustrates the logical workflow for safely handling Morin.
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Start: Receive Morin

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator if needed)

Work in a
Chemical Fume Hood

Weighing / Dissolving /
Transferring Morin

Spill Occurs

Accident

Segregate Waste
(Solid, Liquid, Contaminated)

Normal Workflow

Follow Spill
Management Protocol

Dispose of Waste via
Licensed Professional Service

Decontaminate Work Area
& Remove PPE

End of Procedure

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Morin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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https://www.fishersci.com/store/msds?partNumber=AC354000500&countryCode=US&language=en
https://www.researchgate.net/figure/Chemical-structure-of-morin_fig1_258635457
https://www.extrasynthese.com/MSDS/GBR/1344_morin_MSDS_FDS.pdf
https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Peiminine_A_Guide_for_Laboratory_Professionals.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0316037.htm
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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